Cas no 1402551-64-7 (2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine
• CAS No: 1402551-64-7
• MF: C₆H₄ClF₃N₂O
• MW: 212.556970596313
• CID: 4597131
• PubChem ID: 19100561
• Update Time: 2025-05-21

2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-6-(trifluoromethyl)pyrimidine
• CGC55164
• SB60306
• Pyrimidine, 2-chloro-4-methoxy-6-(trifluoromethyl)-
• 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C6H4ClF3N2O/c1-13-4-2-3(6(8,9)10)11-5(7)12-4/h2H,1H3
• InChI Key： CBJNQGZYEYYRMP-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(C(F)(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 2.4
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine

2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine: A Comprehensive Overview

The compound with CAS No. 1402551-64-7, known as 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the broader class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The unique substitution pattern of this molecule, featuring a chlorine atom at position 2, a methoxy group at position 4, and a trifluoromethyl group at position 6, imparts it with distinctive chemical and physical properties that make it valuable for various applications.

The synthesis of 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine typically involves multi-step organic synthesis strategies. One common approach includes the use of nucleophilic aromatic substitution or coupling reactions to introduce the substituents onto the pyrimidine ring. The presence of electron-withdrawing groups like the trifluoromethyl group enhances the reactivity of the ring, facilitating these transformations. Researchers have also explored alternative methods, such as microwave-assisted synthesis or catalytic processes, to optimize yield and purity.

In terms of applications, this compound has shown promise in several areas. In the realm of pharmaceuticals, it has been investigated as a potential lead compound for drug development. Its structure lends itself well to modulation in biological systems, particularly in targeting specific enzymes or receptors. Recent studies have highlighted its potential as an inhibitor of certain kinases, which are critical in disease pathways such as cancer and inflammation.

Beyond pharmaceuticals, 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine has also found applications in agricultural chemistry. Its ability to act as a fungicide or herbicide has been explored in controlled laboratory settings. The trifluoromethyl group contributes to its stability and bioavailability, making it a candidate for crop protection products.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to the strong intermolecular hydrogen bonding facilitated by the methoxy group. Its solubility in polar solvents is enhanced by the electron-donating methoxy group, while the trifluoromethyl group imparts lipophilicity, making it suitable for various chemical reactions and formulations.

In recent years, advancements in computational chemistry have allowed researchers to model the behavior of 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine with greater precision. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic routes and predictive modeling for its interactions with biological systems.

The environmental impact of this compound is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring its safe use in agricultural and industrial applications.

In conclusion, CAS No. 1402551-64-7, or 2-Chloro-4-methoxy-6-(trifluoromethyl)pyrimidine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial development.